3,4-difluoro-N-(2-{4-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-1-yl}ethyl)benzamide

• IUPAC Name: 3,4-difluoro-N-[2-[4-(3-pyridin-2-yl-1,2,4-oxadiazol-5-yl)triazol-1-yl]ethyl]benzamide
• InChI: InChI=1S/C18H13F2N7O2/c19-12-5-4-11(9-13(12)20)17(28)22-7-8-27-10-15(24-26-27)18-23-16(25-29-18)14-3-1-2-6-21-14/h1-6,9-10H,7-8H2,(H,22,28)
• InChI Key: MXXOVCTYZWLYOE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C2=NOC(=N2)C3=CN(N=N3)CCNC(=O)C4=CC(=C(C=C4)F)F
• Molecular Formula: C18H13F2N7O2
• Molecular Weight: 397.3 g/mol
• CAS No.: 2034600-83-2

Description

3,4-Difluoro-N-(2-{4-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-1-yl}ethyl)benzamide is a heterocyclic compound featuring a benzamide core substituted with fluorine atoms at the 3- and 4-positions. The molecule is further functionalized with a 1,2,3-triazole ring connected via an ethyl linker to a 1,2,4-oxadiazole moiety bearing a pyridin-2-yl group.

The compound’s structure determination likely involves X-ray crystallography, a method supported by SHELX software, which is widely employed for small-molecule and macromolecular refinement . The integration of fluorine atoms enhances metabolic stability and lipophilicity, while the triazole and oxadiazole rings contribute to hydrogen-bonding interactions, critical for biological activity.

Comparison with Similar Compounds

2-[3-(Difluoromethyl)-1,2,4-oxadiazol-5-yl]ethan-1-amine hydrochloride ()

• Structure : Features a 1,2,4-oxadiazole ring substituted with a difluoromethyl group and an ethylamine linker.
• Key Differences : Unlike the target compound, this analogue lacks the pyridin-2-yl substituent and the triazole-benzamide framework. The hydrochloride salt enhances solubility but may limit blood-brain barrier permeability.
• Implications : The difluoromethyl group mimics electronegative substituents in the target compound but in a simpler scaffold, suggesting reduced target specificity.

4-[5-[2-[4-(Difluoromethoxy)phenyl]ethenyl]-1,3,4-oxadiazol-2-yl]pyridine ()

• Structure : Contains a 1,3,4-oxadiazole ring linked to pyridine via an ethenyl group and a difluoromethoxy-phenyl substituent.
• Key Differences: The ethenyl spacer introduces conformational flexibility absent in the rigid triazole-ethyl linker of the target compound.

Fluorinated Benzamide Derivatives

Fluorination at aromatic positions is a strategic modification to improve pharmacokinetic properties.

• 3,5-Dimethoxy-N-(1-methylpyrazol-3-yl)benzamide (): Lacks fluorine but shares a benzamide backbone. Methoxy groups increase electron density, contrasting with the electron-withdrawing fluoro substituents in the target compound.
• General Trends: Fluorine atoms in the target compound likely enhance its metabolic stability and binding affinity compared to non-fluorinated benzamides, as seen in similar drug candidates .

Triazole-Linked Compounds

The 1,2,3-triazole ring in the target compound serves as a rigid linker, promoting favorable interactions with biological targets. Comparable structures include:

N-({3-[4-(Aminomethyl)-1H-1,2,3-triazol-1-yl]phenyl}methyl)-3,5,6-trimethylpyrazine-2-carboxamide ()

• Structure : Incorporates a triazole ring linked to a pyrazine-carboxamide group.
• Key Differences: The aminomethyl substituent on the triazole may enhance solubility but reduce lipophilicity compared to the target’s oxadiazole-pyridine moiety.

Data Table: Structural Comparison of Selected Compounds

Compound Name	Molecular Formula	Key Features	Fluorinated Groups	Linker Type
3,4-Difluoro-N-(2-{4-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-1-yl}ethyl)benzamide	C₂₁H₁₅F₂N₇O₂	Benzamide, triazole, oxadiazole, pyridine	3,4-Difluoro	Triazole-ethyl
2-[3-(Difluoromethyl)-1,2,4-oxadiazol-5-yl]ethan-1-amine hydrochloride	C₅H₈ClF₂N₃O	Oxadiazole, ethylamine	Difluoromethyl	Ethylamine
4-[5-[2-[4-(Difluoromethoxy)phenyl]ethenyl]-1,3,4-oxadiazol-2-yl]pyridine	C₁₆H₁₁F₂N₃O₂	Oxadiazole, pyridine, ethenyl	Difluoromethoxy	Ethenyl